Coal tar

• CAS No.: 8007-45-2
• Molecular Formula: C20H13Br

Description

Coal tar is a thick, dark liquid that is a by-product of the production of coke and coal gas from coal. It is a type of creosote and has both medical and industrial uses. Medicinally, it is a topical medication applied to the skin to treat psoriasis and seborrheic dermatitis (dandruff). Industrially, it is used as a railroad tie preservative and in the surfacing of roads .

Mechanism of Action

Target of Action

Coal tar, a by-product of bituminous coal, is primarily used on the skin and scalp to treat conditions such as eczema, psoriasis, and seborrheic dermatitis . It targets the skin cells, specifically the keratinocytes, and the scalp to alleviate itching, irritation, and dry patches .

Mode of Action

This compound is a keratolytic agent, which means it reduces the growth rate of skin cells and softens the skin’s keratin . It works by slowing bacterial growth and loosening and softening scales and crust . It also demonstrates antifungal, anti-inflammatory, anti-itch, and antiparasitic properties .

Biochemical Pathways

This compound affects several biochemical pathways. It slows down skin cell reproduction, which is particularly beneficial in conditions like psoriasis and seborrheic dermatitis where skin cell turnover is abnormally high . It also normalizes inflammation by reducing cytokine and chemokine production .

Pharmacokinetics

This compound is intended for local use only, and there is no systemic absorption Therefore, its Absorption, Distribution, Metabolism, and Excretion (ADME) properties are largely localized to the area of application .

Result of Action

The result of this compound action is the alleviation of symptoms associated with skin conditions like psoriasis, eczema, and seborrheic dermatitis. It provides local relief of itching, dryness, and irritation caused by these conditions . It also helps in reducing redness, scaling, and flaking of the skin .

Action Environment

The efficacy and stability of this compound can be influenced by environmental factors. For instance, this compound may stain the skin, hair, clothes, or bedding and has a strong smell . Some this compound products contain ingredients that are flammable, which can cause clothes or bedding to burn more easily . Therefore, the environment in which this compound is used and stored can impact its action and efficacy.

Preparation Methods

Coal tar is produced through the thermal destruction (pyrolysis) of coal. The process involves heating coal in the absence of air at temperatures ranging from about 900 to 1,200 degrees Celsius. This process results in the carbonization of coal, producing this compound as a principal liquid product . The composition of this compound varies with the process and type of coal used, such as lignite, bituminous, or anthracite .

In industrial production, this compound is distilled to produce various products. The distillation process involves heating the aqueous tar by means of live steam, steam coils, or fire. The tar is then precipitated in the hydraulic main, condensers, and scrubbers .

Chemical Reactions Analysis

Coal tar undergoes various chemical reactions, including oxidation, reduction, and substitution. It is a complex mixture of phenols, polycyclic aromatic hydrocarbons, and heterocyclic compounds . Common reagents used in these reactions include caustic soda for extracting tar acids and other chemicals for further processing .

Major products formed from these reactions include phenolic compounds, aromatic hydrocarbons, and heterocyclic compounds. These products are used in various chemical industries as raw materials or intermediates .

Scientific Research Applications

Coal tar has been used in the treatment of dermatoses for many decades. It is particularly effective in treating psoriasis and chronic dermatitis. Despite the availability of newer topical preparations, this compound remains a mainstay of treatment for psoriasis in many parts of the world .

In addition to its medical applications, this compound is used in the production of synthetic graphite blocks, gas separation, catalysis, adsorption, and energy storage . Its complex structure and large surface area make it a valuable material for various high-tech applications .

Comparison with Similar Compounds

Coal tar is unique due to its complex composition and wide range of applications. Similar compounds include wood tar, bituminous tar, and petroleum tar. Wood tar has considerable contact sensitizing potential but no photosensitizing effect. Bituminous tar, obtained from fossilized fish, contains a significant amount of sulfur and has the least contact or photosensitivity potential. Petroleum tars lack therapeutic value due to the absence of pharmacological effects .

This compound stands out for its unique pharmacological properties and its effectiveness in treating a variety of dermatoses. It remains a valuable material in both medical and industrial applications.